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Compound of Interest

Compound Name: Octahydropentalen-3a-amine

Cat. No.: B15311182

Notice: The provided CAS number, 329791-73-3, does not correspond to a publicly
documented chemical compound. Extensive searches have yielded no information for a
substance with this identifier. This guide will be populated with the relevant technical data upon

provision of a valid CAS number or compound name.

The following structure is a template for the comprehensive technical guide that will be
generated once the correct chemical entity is identified.

Chemical and Physical Properties

A thorough summary of the compound's physicochemical characteristics will be presented
here.

Table 1: Physical and Chemical Properties
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Property Value Units Reference

Molecular Formula

Molecular Weight - g/mol

IUPAC Name

Appearance

Melting Point - °C

Boiling Point - °C

Solubility

pKa

LogP

Biological Activity and Mechanism of Action

This section will detail the known biological effects of the compound and its mechanism of
action at the molecular level.

Table 2: Summary of Biological Activity

Activity
Assay Type Target Metric (e.g., Value Units Reference
IC50, EC50)

Signaling Pathways

A detailed description of the signaling cascades modulated by the compound will be provided.
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(A Graphviz diagram illustrating the signaling pathway will be inserted here upon identification
of the compound and its mechanism.)

Experimental Protocols

Detailed methodologies for key experiments cited in this guide will be outlined to ensure
reproducibility.

[Example Assay Name]
e Objective:

» Materials:

» Procedure:

o Data Analysis:

(Further experimental protocols will be added based on available literature for the specified
compound.)

Synthesis and Characterization

Information regarding the chemical synthesis and analytical characterization of the compound
will be presented in this section.

(A Graphviz diagram illustrating the synthetic workflow will be inserted here if relevant
information is available.)

Discussion

This final section will provide a broader context for the compound's properties and potential
applications in research and drug development, drawing together the data presented in the
preceding sections.

To proceed with generating a comprehensive technical guide, please provide the correct CAS
number or the name of the compound of interest.
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 To cite this document: BenchChem. [In-depth Technical Guide: [Compound Name/Correct
CAS Number]]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15311182#cas-number-329791-73-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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